Cas no 338791-29-0 (2-(4-Chlorophenyl)-1-[(2,6-dichlorobenzyl)oxy]-1H-1,3-benzimidazole)

• Product Name: 2-(4-Chlorophenyl)-1-[(2,6-dichlorobenzyl)oxy]-1H-1,3-benzimidazole
• CAS No: 338791-29-0
• MF: C₂₀H₁₃Cl₃N₂O
• MW: 403.68902182579
• CID: 5025577
• Update Time: 2023-08-25

2-(4-Chlorophenyl)-1-[(2,6-dichlorobenzyl)oxy]-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-[(2,6-dichlorophenyl)methoxy]-1H-1,3-benzodiazole
• 2-(4-chlorophenyl)-1-[(2,6-dichlorobenzyl)oxy]-1H-1,3-benzimidazole
• 2-(4-Chlorophenyl)-1-[(2,6-dichlorobenzyl)oxy]-1H-1,3-benzimidazole

• Inchi： 1S/C20H13Cl3N2O/c21-14-10-8-13(9-11-14)20-24-18-6-1-2-7-19(18)25(20)26-12-15-16(22)4-3-5-17(15)23/h1-11H,12H2
• InChI Key： ISQGQDUPOBXKEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CON1C(C2C=CC(=CC=2)Cl)=NC2C=CC=CC1=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 6.9
• Topological Polar Surface Area: 27